(+)-SJ733 (+)-SJ733 (+)-SJ733 is an inhibitor of plasmodium ATP4, leading to rapid clearance in vivo by inducing physical changes in infected, treated red cells.
Brand Name: Vulcanchem
CAS No.: 1424799-20-1
VCID: VC0543272
InChI: InChI=1S/C24H16F4N4O2/c25-19-8-7-16(10-15(19)11-29)31-22(33)20-17-5-1-2-6-18(17)23(34)32(13-24(26,27)28)21(20)14-4-3-9-30-12-14/h1-10,12,20-21H,13H2,(H,31,33)/t20-,21+/m0/s1
SMILES: C1=CC=C2C(=C1)C(C(N(C2=O)CC(F)(F)F)C3=CN=CC=C3)C(=O)NC4=CC(=C(C=C4)F)C#N
Molecular Formula: C24H16F4N4O2
Molecular Weight: 468.41

(+)-SJ733

CAS No.: 1424799-20-1

Inhibitors

VCID: VC0543272

Molecular Formula: C24H16F4N4O2

Molecular Weight: 468.41

Purity: >98% (or refer to the Certificate of Analysis)

(+)-SJ733 - 1424799-20-1

CAS No. 1424799-20-1
Product Name (+)-SJ733
Molecular Formula C24H16F4N4O2
Molecular Weight 468.41
IUPAC Name (3S,4S)-N-(3-cyano-4-fluorophenyl)-1-oxo-3-pyridin-3-yl-2-(2,2,2-trifluoroethyl)-3,4-dihydroisoquinoline-4-carboxamide
Standard InChI InChI=1S/C24H16F4N4O2/c25-19-8-7-16(10-15(19)11-29)31-22(33)20-17-5-1-2-6-18(17)23(34)32(13-24(26,27)28)21(20)14-4-3-9-30-12-14/h1-10,12,20-21H,13H2,(H,31,33)/t20-,21+/m0/s1
Standard InChIKey VKCPFWKTFZAOTO-LEWJYISDSA-N
SMILES C1=CC=C2C(=C1)C(C(N(C2=O)CC(F)(F)F)C3=CN=CC=C3)C(=O)NC4=CC(=C(C=C4)F)C#N
Appearance Solid powder
Description (+)-SJ733 is an inhibitor of plasmodium ATP4, leading to rapid clearance in vivo by inducing physical changes in infected, treated red cells.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms (+)-SJ733; (+)-SJ557733;
Reference 1: Crawford ED, Quan J, Horst JA, Ebert D, Wu W, DeRisi JL. Plasmid-free CRISPR/Cas9 genome editing in Plasmodium falciparum confirms mutations conferring resistance to the dihydroisoquinolone clinical candidate SJ733. PLoS One. 2017 May 22;12(5):e0178163. doi: 10.1371/journal.pone.0178163. eCollection 2017. PubMed PMID: 28542423; PubMed Central PMCID: PMC5439709.
2: Mogollon CM, van Pul FJ, Imai T, Ramesar J, Chevalley-Maurel S, de Roo GM, Veld SA, Kroeze H, Franke-Fayard BM, Janse CJ, Khan SM. Rapid Generation of Marker-Free P. falciparum Fluorescent Reporter Lines Using Modified CRISPR/Cas9 Constructs and Selection Protocol. PLoS One. 2016 Dec 20;11(12):e0168362. doi: 10.1371/journal.pone.0168362. eCollection 2016. PubMed PMID: 27997583; PubMed Central PMCID: PMC5172577.
3: Deng X, Duffy SP, Myrand-Lapierre ME, Matthews K, Santoso AT, Du YL, Ryan KS, Ma H. Reduced deformability of parasitized red blood cells as a biomarker for anti-malarial drug efficacy. Malar J. 2015 Oct 31;14:428. doi: 10.1186/s12936-015-0957-z. PubMed PMID: 26520795; PubMed Central PMCID: PMC4628286.
4: Correction for Jiménez-Díaz et al., (+)-SJ733, a clinical candidate for malaria that acts through ATP4 to induce rapid host-mediated clearance of Plasmodium. Proc Natl Acad Sci U S A. 2015 Oct 20;112(42):E5764. doi: 10.1073/pnas.1518632112. Epub 2015 Oct 1. PubMed PMID: 26430239; PubMed Central PMCID: PMC4620879.
5: Jiménez-Díaz MB, Ebert D, Salinas Y, Pradhan A, Lehane AM, Myrand-Lapierre ME, O'Loughlin KG, Shackleford DM, Justino de Almeida M, Carrillo AK, Clark JA, Dennis AS, Diep J, Deng X, Duffy S, Endsley AN, Fedewa G, Guiguemde WA, Gómez MG, Holbrook G, Horst J, Kim CC, Liu J, Lee MC, Matheny A, Martínez MS, Miller G, Rodríguez-Alejandre A, Sanz L, Sigal M, Spillman NJ, Stein PD, Wang Z, Zhu F, Waterson D, Knapp S, Shelat A, Avery VM, Fidock DA, Gamo FJ, Charman SA, Mirsalis JC, Ma H, Ferrer S, Kirk K, Angulo-Barturen I, Kyle DE, DeRisi JL, Floyd DM, Guy RK. (+)-SJ733, a clinical candidate for malaria that acts through ATP4 to induce rapid host-mediated clearance of Plasmodium. Proc Natl Acad Sci U S A. 2014 Dec 16;111(50):E5455-62. doi: 10.1073/pnas.1414221111. Epub 2014 Dec 1. Erratum in: Proc Natl Acad Sci U S A. 2015 Oct 20;112(42):E5764. PubMed PMID: 25453091; PubMed Central PMCID: PMC4273362.
PubChem Compound 89508529
Last Modified Nov 11 2021
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